Cas no 118306-90-4 (1-(piperazin-1-yl)phthalazine)

• Product Name: 1-(piperazin-1-yl)phthalazine
• CAS No: 118306-90-4
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 131822
• PubChem ID: 14581396
• Update Time: 2025-11-01

1-(piperazin-1-yl)phthalazine Chemical and Physical Properties

Names and Identifiers

• Phthalazine,1-(1-piperazinyl)-
• 1-piperazin-1-ylphthalazine
• 1-(piperazin-1-yl)phthalazine
• CS-0267685
• EN300-43524
• DTXSID20561901
• J-003734
• F1967-2683
• AKOS000123285
• SCHEMBL2274982
• Z234895087
• 118306-90-4

• Inchi： 1S/C12H14N4/c1-2-4-11-10(3-1)9-14-15-12(11)16-7-5-13-6-8-16/h1-4,9,13H,5-8H2
• InChI Key： DZWBPVWZCQJMGW-UHFFFAOYSA-N
• SMILES： N1(C2=C3C=CC=CC3=CN=N2)CCNCC1

Computed Properties

• Exact Mass: 214.12202
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41Ų

Experimental Properties

• PSA: 41.05

Additional information on 1-(piperazin-1-yl)phthalazine

Recent Advances in the Study of 1-(piperazin-1-yl)phthalazine (CAS: 118306-90-4) in Chemical Biology and Pharmaceutical Research

1-(piperazin-1-yl)phthalazine (CAS: 118306-90-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a phthalazine core linked to a piperazine moiety, exhibits unique physicochemical properties that make it a promising scaffold for drug discovery and development. Recent studies have explored its role as a building block for novel therapeutic agents, particularly in the context of kinase inhibition and central nervous system (CNS) disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of 1-(piperazin-1-yl)phthalazine to enhance its binding affinity for specific kinase targets. The researchers employed molecular docking and structure-activity relationship (SAR) analyses to identify key functional groups that improve selectivity and potency. Their findings revealed that substitutions at the 4-position of the piperazine ring significantly influenced the compound's interaction with the ATP-binding site of target kinases, suggesting potential for optimized derivatives in cancer therapy.

In another recent development, a team from the University of Cambridge reported the use of 1-(piperazin-1-yl)phthalazine as a precursor for the synthesis of novel GABA_A receptor modulators. The study, published in ACS Chemical Neuroscience, demonstrated that derivatives of this compound exhibited promising anxiolytic and anticonvulsant activities in preclinical models. The researchers highlighted the compound's ability to cross the blood-brain barrier (BBB), a critical factor for CNS-targeted therapeutics.

Beyond its pharmacological applications, 1-(piperazin-1-yl)phthalazine has also been explored in chemical biology as a versatile tool for protein labeling and imaging. A 2024 study in Chemical Communications described the development of a fluorescent probe based on this scaffold, which enabled real-time visualization of intracellular kinase activity. This innovation opens new avenues for studying signal transduction pathways and drug-target interactions in live cells.

Despite these advancements, challenges remain in the optimization of 1-(piperazin-1-yl)phthalazine derivatives for clinical use. Issues such as metabolic stability, off-target effects, and synthetic scalability need to be addressed in future research. However, the growing body of evidence underscores the compound's potential as a multifunctional platform for drug discovery and chemical biology applications.